Cas no 2387596-47-4 (methyl 3-chloro-8-methyl-naphthalene-1-carboxylate)

• Product Name: methyl 3-chloro-8-methyl-naphthalene-1-carboxylate
• CAS No: 2387596-47-4
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 5290349
• Update Time: 2026-03-10

methyl 3-chloro-8-methyl-naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 3-chloro-8-methyl-, methyl ester
• methyl 3-chloro-8-methyl-naphthalene-1-carboxylate

• Inchi： 1S/C13H11ClO2/c1-8-4-3-5-9-6-10(14)7-11(12(8)9)13(15)16-2/h3-7H,1-2H3
• InChI Key： MLAUEJBASHYISK-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C2C(C=CC=C2C)=CC(Cl)=C1

Additional information on methyl 3-chloro-8-methyl-naphthalene-1-carboxylate

Methyl 3-Chloro-8-Methyl-Naphthalene-1-Carboxylate (CAS No. 2387596-47-4): An Overview

Methyl 3-chloro-8-methyl-naphthalene-1-carboxylate (CAS No. 2387596-47-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its naphthalene core, which is substituted with a chlorine atom at the 3-position, a methyl group at the 8-position, and a carboxylate ester at the 1-position. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of methyl 3-chloro-8-methyl-naphthalene-1-carboxylate is particularly noteworthy for its aromaticity and the presence of multiple substituents. The naphthalene ring system provides a rigid, planar structure that is highly stable and resistant to oxidation. The chlorine atom at the 3-position introduces a strong electron-withdrawing effect, which can influence the reactivity and selectivity of the molecule in various chemical reactions. The methyl group at the 8-position adds steric bulk, which can affect the molecule's conformation and interactions with other molecules. The carboxylate ester at the 1-position makes the compound an excellent leaving group, facilitating its use in nucleophilic substitution reactions.

In the context of pharmaceutical research, methyl 3-chloro-8-methyl-naphthalene-1-carboxylate has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties, such as improved solubility, bioavailability, and target specificity. These derivatives have been tested in preclinical studies for their efficacy against conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

One notable application of methyl 3-chloro-8-methyl-naphthalene-1-carboxylate is in the synthesis of small molecules that can modulate specific protein-protein interactions (PPIs). PPIs play a crucial role in many biological processes, and their dysregulation is often associated with disease states. By designing molecules that can selectively disrupt or enhance these interactions, researchers aim to develop new therapeutic strategies. Studies have shown that derivatives of methyl 3-chloro-8-methyl-naphthalene-1-carboxylate can effectively bind to specific protein interfaces, thereby modulating their activity and potentially leading to therapeutic benefits.

In addition to its pharmaceutical applications, methyl 3-chloro-8-methyl-naphthalene-1-carboxylate has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have used this compound as a precursor for the preparation of functional polymers and nanomaterials. These materials have shown promise in applications such as drug delivery systems, sensors, and electronic devices.

The synthesis of methyl 3-chloro-8-methyl-naphthalene-1-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by chlorination and esterification reactions. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

Safety considerations are an important aspect of working with methyl 3-chloro-8-methyl-naphthalene-1-carboxylate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, methyl 3-chloro-8-methyl-naphthalene-1-carboxylate (CAS No. 2387596-47-4) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure and functional groups make it an attractive intermediate for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to explore new applications and optimize synthetic methods for this promising molecule.